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Compound of Interest

Compound Name: Biotin-d2

Cat. No.: B15571627 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides essential, step-by-step procedures for the safe disposal of

Biotin-d2, a deuterated form of Biotin (Vitamin B7) commonly used as an internal standard in

mass spectrometry-based analyses. Adherence to these guidelines is critical for minimizing

risks and maintaining a secure research environment.

Immediate Safety and Handling Protocols
Before beginning any disposal process, it is crucial to be familiar with the inherent properties

and potential hazards of Biotin-d2. While not classified as a hazardous substance, general

safe laboratory practices should always be observed.

Personal Protective Equipment (PPE):

Eye Protection: Wear safety glasses with side-shields.[1]

Hand Protection: Use appropriate chemical-resistant gloves.

Respiratory Protection: In cases of dust formation, use a NIOSH-approved respirator.[1]

Body Protection: A laboratory coat is recommended to prevent skin contact.

Engineering Controls:
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Work in a well-ventilated area, preferably within a laboratory fume hood, to minimize

inhalation exposure.[1]

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water as a precaution.[1]

Skin Contact: Wash the affected area with soap and water.[1]

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.[1]

Ingestion: Rinse the mouth with water and consult a physician. Do not induce vomiting.[1]

Quantitative Data Summary
For quick reference, the key physical and chemical properties of Biotin-d2 are summarized in

the table below.

Property Value

Chemical Formula C₁₀H₁₄D₂N₂O₃S[1]

Molecular Weight 246.3 g/mol [2][3]

Appearance Solid[2][3]

Solubility
Soluble in ethanol and water (upon heating)[2]

[3]

Storage Temperature -20°C[3]

Stability
Stable for at least 4 years under recommended

storage conditions[2][3]

Step-by-Step Disposal Procedures
The primary principle for the disposal of Biotin-d2 is to avoid environmental release. Do not

allow the product to enter drains or waterways.[1]

For Solid Biotin-d2 Waste:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.cdnisotopes.com/media/catalog/product/d/-/d-8128_1.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-8128_1.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-8128_1.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-8128_1.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-8128_1.pdf
https://www.benchchem.com/product/b15571627?utm_src=pdf-body
https://www.cdnisotopes.com/media/catalog/product/d/-/d-8128_1.pdf
https://www.caymanchem.com/product/43148/biotin-d2
https://cdn.caymanchem.com/cdn/insert/43148.pdf
https://www.caymanchem.com/product/43148/biotin-d2
https://cdn.caymanchem.com/cdn/insert/43148.pdf
https://www.caymanchem.com/product/43148/biotin-d2
https://cdn.caymanchem.com/cdn/insert/43148.pdf
https://cdn.caymanchem.com/cdn/insert/43148.pdf
https://www.caymanchem.com/product/43148/biotin-d2
https://cdn.caymanchem.com/cdn/insert/43148.pdf
https://www.benchchem.com/product/b15571627?utm_src=pdf-body
https://www.cdnisotopes.com/media/catalog/product/d/-/d-8128_1.pdf
https://www.benchchem.com/product/b15571627?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collection: Carefully sweep or scoop up the solid material, avoiding the creation of dust.[1]

Containerization: Place the collected Biotin-d2 waste into a clearly labeled, sealed

container. The container should be suitable for chemical waste.

Waste Stream: Dispose of the container as non-hazardous solid chemical waste, following

your institution's specific waste disposal guidelines.

For Biotin-d2 in Solution:

Solvent Consideration: The disposal method for a Biotin-d2 solution is dictated by the

solvent used.

Aqueous Solutions: While Biotin-d2 itself is not highly hazardous, flushing large quantities

down the drain is discouraged.[1] Small, incidental amounts from rinsing glassware may be

acceptable depending on local regulations, but bulk solutions should be collected for proper

disposal.

Organic Solutions: If Biotin-d2 is dissolved in a flammable or hazardous organic solvent

(e.g., ethanol), it must be collected in a designated, labeled container for hazardous liquid

waste.

Waste Collection: Collect all Biotin-d2 solutions in appropriate, sealed, and clearly labeled

waste containers. The label should indicate the contents, including the solvent.

Institutional Guidelines: Follow your institution's chemical waste disposal procedures for the

specific solvent waste stream.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Biotin-
d2.
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Biotin-d2 Waste Identification

Determine Physical Form
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Caption: Decision workflow for the proper disposal of Biotin-d2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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